N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)cyclohex-3-enecarboxamide

• IUPAC Name: N-[4-(4,6-dimethylpyrimidin-2-yl)oxycyclohexyl]cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C19H27N3O2/c1-13-12-14(2)21-19(20-13)24-17-10-8-16(9-11-17)22-18(23)15-6-4-3-5-7-15/h3-4,12,15-17H,5-11H2,1-2H3,(H,22,23)
• InChI Key: KRHZEBRDYRJMDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OC2CCC(CC2)NC(=O)C3CCC=CC3)C
• Molecular Formula: C19H27N3O2
• Molecular Weight: 329.4 g/mol

Description

N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)cyclohex-3-enecarboxamide is a useful research compound. Its molecular formula is C19H27N3O2 and its molecular weight is 329.444. The purity is usually 95%.
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Scientific Research Applications

• Fluorescence Binding with Bovine Serum Albumin :A study explored the interactions of certain compounds, including derivatives related to N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)cyclohex-3-enecarboxamide, with bovine serum albumin (BSA). This research contributes to understanding the binding dynamics of these compounds, which could be crucial for pharmaceutical applications (Meng et al., 2012).

• Synthesis of Functionalized Enaminones :Another study reported the synthesis of functionalized enaminones related to the structure , highlighting their potential in creating novel compounds with various applications in medicinal chemistry (Ashry et al., 2019).

• Reactions with N,N-Binucleophiles :The reaction of similar pyrimidin-2-yl compounds with various N,N-binucleophiles has been investigated, contributing to the development of new chemical synthesis pathways. This can have implications in the synthesis of complex molecules for pharmaceuticals or material sciences (Shestakov et al., 2006).

• Inhibitory Activity Against Viruses :Derivatives of this compound have been tested for antiviral activity, particularly against vaccinia and cowpox viruses. Such studies are crucial for the development of new antiviral drugs (Selvam et al., 2006).

• Antimicrobial Activity :Research into the antimicrobial properties of related compounds has been conducted, providing insights into their potential use in combatting microbial infections (Gein et al., 2020).

• Hydrogen Bonding in Anticonvulsant Enaminones :A study investigated the hydrogen bonding patterns in anticonvulsant enaminones, which are structurally related to the compound . Understanding such molecular interactions is vital for the development of new pharmaceuticals (Kubicki et al., 2000).